7-[(2S)-2-amino-3,3-dimethylbutanoyl]-N,N-dimethyl-2-pyridin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: (2S)-2-amino-1-[4-(dimethylamino)-2-pyridin-4-yl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]-3,3-dimethylbutan-1-one
• InChI: InChI=1S/C20H28N6O/c1-20(2,3)16(21)19(27)26-11-8-14-15(12-26)23-17(24-18(14)25(4)5)13-6-9-22-10-7-13/h6-7,9-10,16H,8,11-12,21H2,1-5H3/t16-/m1/s1
• InChI Key: XUEWCKHNHUTOJP-MRXNPFEDSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)N1CCC2=C(C1)N=C(N=C2N(C)C)C3=CC=NC=C3)N
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)N1CCC2=C(C1)N=C(N=C2N(C)C)C3=CC=NC=C3)N
• Molecular Formula: C20H28N6O
• Molecular Weight: 368.5 g/mol

Description

The compound “7-[(2S)-2-amino-3,3-dimethylbutanoyl]-N,N-dimethyl-2-pyridin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine” is a pyrimidine derivative. Pyrimidine and its fused derivatives have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives have shown promising anticancer activity.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be quite complex, with multiple substitution designs, polarities, and H-bonding proficiencies. The specific molecular structure of “this compound” is not found in the searched literature.